4-Methylbenzenesulfonate;[(2S)-1-oxo-3-phenyl-1-phenylmethoxypropan-2-yl]azanium

• CAS No.: 1738-78-9
• Product Name: 4-Methylbenzenesulfonate;[(2S)-1-oxo-3-phenyl-1-phenylmethoxypropan-2-yl]azanium
• Molecular Formula: C23H25NO5S
• Molecular Weight: 427.5 g/mol
• IUPAC Name: benzyl (2S)-2-amino-3-phenylpropanoate;4-methylbenzenesulfonic acid
• Standard InChI: InChI=1S/C16H17NO2.C7H8O3S/c17-15(11-13-7-3-1-4-8-13)16(18)19-12-14-9-5-2-6-10-14;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,15H,11-12,17H2;2-5H,1H3,(H,8,9,10)/t15-;/m0./s1
• Standard InChIKey: ZLZGBBIPWXUQST-RSAXXLAASA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].C1=CC=C(C=C1)C[C@@H](C(=O)OCC2=CC=CC=C2)[NH3+]
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)CC(C(=O)OCC2=CC=CC=C2)N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)[O-].C1=CC=C(C=C1)CC(C(=O)OCC2=CC=CC=C2)[NH3+]
• Related CAS: 962-39-0 (Parent)
• Synonyms: 1738-78-9;L-phenylalaninebenzylesterp-toluenesulfonate;(S)-Benzyl2-amino-3-phenylpropanoate4-methylbenzenesulfonate;H-PHE-OBZLP-TOSYLATE;3-phenyl-l-alaninebenzylester4-toluenesulphonate;H-Phe-OBzlTos;H-Phe-OBzl.Tos;SCHEMBL718199;962-39-0(Parent);CTK0I2990;MolPort-003-983-033;ZLZGBBIPWXUQST-RSAXXLAASA-N;ACT07363;EINECS217-096-7;L-Phenylalaninebenzylestertosylate;AKOS015842537;AKOS015889729;AM82164;AK-49485;KB-53353;DB-028569;TC-066755;benzylphenylalaninatep-toluenesulfonicacid;FT-0628001;ST24036266
• PubChem Compound: 12636207
• Last Modified: Nov 11 2021